Cas no 15291-18-6 (Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one)

• Product Name: Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one
• CAS No: 15291-18-6
• MF: C₉H₈O
• MW: 132.159222602844
• CID: 2658156
• PubChem ID: 12469389
• Update Time: 2025-11-07

Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one Chemical and Physical Properties

Names and Identifiers

• Pentacyclo[4.3.0.02,5.03,8.04,7]nonan-9-one
• Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one
• Homocubanone
• FH183219
• Pentacyclo[4.3.0.02,5.03,8.04,7]nonanone
• Pentacyclo[4.3.0.0~2,5~.0~3,8~.0~4,7~]nonan-9-one
• 15291-18-6
• pentacyclo[4.3.0.0(2),.0(3),.0,]nonan-9-one
• DTXSID00499490

• Inchi： 1S/C9H8O/c10-9-7-3-1-2-5(3)8(9)6(2)4(1)7/h1-8H
• InChI Key： UWRWPTVSKZMVHS-UHFFFAOYSA-N
• SMILES： O=C1C2C3C4C1C1C2C3C14

Computed Properties

• Exact Mass: 132.057514874Da
• Monoisotopic Mass: 132.057514874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.1Ų

Additional information on Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one

Chemical Profile of Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one (CAS No. 15291-18-6)

Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one is a complex polycyclic compound with a unique structural framework that has garnered significant attention in the field of organic chemistry and pharmaceutical research. The CAS number 15291-18-6 identifies this molecule as a distinct chemical entity, facilitating its classification and study within the scientific community.

The molecular structure of this compound features a highly intricate arrangement of rings, which contributes to its intriguing chemical properties and potential applications. Specifically, the presence of multiple fused rings creates a rigid scaffold that can influence its reactivity and interaction with biological systems. This structural complexity makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such complex molecules. Studies utilizing molecular modeling techniques have begun to unravel the potential roles of Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one in drug design and material science. The compound's ability to adopt specific conformations may make it a valuable candidate for developing new therapeutic agents or catalysts.

In the realm of pharmaceutical research, the unique architecture of this polycyclic ketone has sparked investigations into its pharmacological properties. Researchers are particularly interested in its potential as a lead compound for medicinal chemistry programs targeting neurological disorders and inflammatory conditions. Preliminary studies suggest that the compound may exhibit modulatory effects on key biological pathways by interacting with specific receptor systems.

The synthesis of Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one presents significant challenges due to its intricate structure, but recent breakthroughs in synthetic methodologies have made it more accessible for laboratory-scale production. Techniques such as transition-metal-catalyzed cyclization reactions have been employed to construct the polycyclic core efficiently, opening up new avenues for further exploration.

One of the most promising areas of research involves the application of Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one in material science, particularly in the development of advanced polymers and coatings with enhanced mechanical and thermal properties. The rigid cyclic structure of this compound can contribute to the formation of stable cross-linked networks, which are desirable for industrial applications.

Additionally, the compound's stability under various environmental conditions makes it a candidate for use in optical materials and sensors. Its ability to absorb or emit light at specific wavelengths could be exploited in designing novel photonic devices or high-sensitivity detection systems.

The chemical reactivity of Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one has also been explored in detail through spectroscopic and crystallographic analyses. These studies have provided insights into how modifications to its structure can alter its electronic properties and potential biological activity.

In conclusion, Pentacyclo(4.3.0.02,5.03,8.04,7)nonan-9-one (CAS No: 15291-18-6) is a structurally fascinating compound with diverse applications across multiple scientific disciplines。 Its complex polycyclic framework offers opportunities for innovation in pharmaceuticals、materials science，and beyond。 As research continues to uncover new aspects of its properties，this molecule is poised to play an increasingly important role in advancing scientific knowledge and technological development。